N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)-3-(phenylthio)propanamide

• IUPAC Name: N-[(2-methoxy-1,3-dihydroinden-2-yl)methyl]-3-phenylsulfanylpropanamide
• InChI: InChI=1S/C20H23NO2S/c1-23-20(13-16-7-5-6-8-17(16)14-20)15-21-19(22)11-12-24-18-9-3-2-4-10-18/h2-10H,11-15H2,1H3,(H,21,22)
• InChI Key: DPHHJXMZSOMADY-UHFFFAOYSA-N
• Canonical SMILES: COC1(CC2=CC=CC=C2C1)CNC(=O)CCSC3=CC=CC=C3
• Molecular Formula: C20H23NO2S
• Molecular Weight: 341.5 g/mol

Description

N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)-3-(phenylthio)propanamide, also known as L-745,870, is a selective antagonist of the dopamine D4 receptor. It was first synthesized in the early 1990s and has since been used in various scientific research applications.

Scientific Research Applications

Antimicrobial Activities

Several studies have synthesized and characterized derivatives of the compound , showing significant antibacterial and antifungal activities. For instance, derivatives have been synthesized with potential as antibacterial and antifungal agents, demonstrating activities comparable to standard agents like Ampicillin and Flucanazole in some cases (Helal et al., 2013). Additionally, novel derivatives have shown excellent antimicrobial activities, underscoring the potential of these compounds in treating microbial infections (Zala et al., 2015).

Synthesis and Characterization

Research has focused on synthesizing and characterizing these compounds, providing insights into their structural properties and potential applications. For example, a study detailed the synthesis and crystal structure of a derivative, highlighting its potential against Mycobacterium phlei (Bai et al., 2012). Another study reported on the synthesis of N-(2,2-Diphenylethyl)-2-(6-methoxynaphthalen-2-yl)propanamide, a derivative, exploring its structural and analytical characterization (Manolov et al., 2021).

Structural and Electronic Interaction Studies

Spectroscopic and theoretical studies have been conducted on similar compounds to understand their molecular interactions, conformations, and stability. For instance, spectroscopic analyses coupled with theoretical studies provided insights into the conformations and electronic interactions of some derivatives, contributing to our understanding of their chemical behavior and potential applications (Olivato et al., 2009).

Potential Therapeutic Applications

Research into the derivatives of N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)-3-(phenylthio)propanamide has also explored their potential therapeutic applications. This includes their use in synthesizing compounds with anti-Mycobacterium phlei activities, indicating a possible role in developing new treatments for bacterial infections (Bai et al., 2012).